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In-depth Technical Guide: N-phenylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This guide provides a comprehensive technical overview of N-phenylbenzamide, a versatile
chemical compound with a range of biological activities. Due to the lack of a registered CAS
number and available data for N-[4-(2-chlorophenoxy)phenyl]benzamide, this document
focuses on the well-characterized parent compound, N-phenylbenzamide (CAS No. 93-98-1).
This document details its chemical properties, provides a list of potential suppliers, outlines a
standard laboratory synthesis protocol, and discusses its known biological activities, offering a
valuable resource for researchers in medicinal chemistry and drug development.

Compound Identification and Properties

Chemical Name: N-phenylbenzamide

Synonyms: Benzanilide, N-Benzoylaniline, Benzoic acid anilide[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b339244?utm_src=pdf-interest
https://www.benchchem.com/product/b339244?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C93981&Mask=608
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b339244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 93-98-1 [L1121[3141[5]
Molecular Formula C13H11NO [1][2]
Molecular Weight 197.23 g/mol [1]

Melting Point 161-165 °C [2]

Boiling Point 117 °C at 10 mmHg [2]

Density 1.32 g/mL [2]

Colorless or white flake
Appearance
crystals

Commercial Availability

N-phenylbenzamide is readily available from a variety of chemical suppliers. Researchers can
procure this compound for laboratory and research purposes from the following vendors:

Supplier Purity Available Quantities
Apollo Scientific >95% 25¢g

CymitQuimica 98% 5g, 25¢, 50g, 100g, 5009
Manchester Organics Not Specified Inquire for bulk
Sigma-Aldrich (AldrichCPR) Not Specified Inquire

Ambeed, Inc. Not Specified Inquire

AiFChem Not Specified Inquire

Please note that availability and purity may vary. It is recommended to contact the suppliers
directly for the most current information.

Experimental Protocol: Synthesis of N-
phenylbenzamide
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The following is a common laboratory procedure for the synthesis of N-phenylbenzamide via

the Schotten-Baumann reaction.

Materials:

Aniline

Benzoyl chloride

10% Sodium hydroxide (NaOH) solution

Dichloromethane (CH2Clz2)

Anhydrous magnesium sulfate (MgSOQOa)

Distilled water

Standard laboratory glassware (beaker, separatory funnel, Bichner funnel, etc.)
Magnetic stirrer and stir bar

pH paper

Procedure:

Reaction Setup: In a beaker, dissolve aniline in dichloromethane. Begin stirring the solution
at room temperature.

Acylation: Slowly add benzoyl chloride to the aniline solution while continuing to stir.

Neutralization: Add 10% sodium hydroxide solution dropwise to the reaction mixture to
neutralize the hydrochloric acid formed during the reaction. Monitor the pH with pH paper to
ensure the solution remains basic.

Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially
with dilute hydrochloric acid and then with brine (saturated NaCl solution).

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.
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« |solation: Filter the drying agent and concentrate the organic solution under reduced
pressure to obtain the crude N-phenylbenzamide.

 Purification: The crude product can be purified by recrystallization from a suitable solvent,
such as ethanol, to yield pure N-phenylbenzamide crystals.

Safety Precautions: This reaction should be performed in a well-ventilated fume hood. Benzoyl
chloride is corrosive and lachrymatory. Aniline is toxic. Appropriate personal protective
equipment (gloves, safety glasses, lab coat) should be worn at all times.

Biological Activities and Potential Applications

N-phenylbenzamide and its derivatives have demonstrated a wide spectrum of biological
activities, making them attractive scaffolds for drug discovery.

» Antimicrobial Activity: N-phenylbenzamides have shown potential as both antibacterial and
antifungal agents. They have been found to inhibit the growth of Gram-positive and Gram-
negative bacteria, as well as the fungus Candida albicans.[6]

 Antiviral Activity: Certain derivatives of N-phenylbenzamide have been identified as inhibitors
of Enterovirus 71 (EV71).[7] The proposed mechanism of action for some of these
compounds involves binding to the viral capsid, thereby stabilizing the virion and preventing
its uncoating.[8]

o Antiparasitic Activity: Analogs of N-phenylbenzamide have been investigated for their activity
against the neglected tropical disease pathogen, Schistosoma mansoni, the flatworm
responsible for schistosomiasis.[9] Some derivatives have shown potent and fast-acting
schistosomicidal effects.[9]

e Anticancer and Immunosuppressive Properties: Some N-phenylbenzamide derivatives have
been explored for their potential in treating malignant, proliferative, and autoimmune
diseases, as well as for immunosuppressive therapy in transplants.[10]

Experimental Workflow and Logical Relationships

The following diagram illustrates a typical workflow for the synthesis and initial biological
screening of N-phenylbenzamide derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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